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Compound of Interest

Compound Name: Di-p-Tolyl phosphate

Cat. No.: B032852 Get Quote

For Researchers, Scientists, and Development Professionals

Introduction
Di-p-tolyl phosphate is an organic phosphate ester used as a multifunctional additive in

lubricants. Belonging to the family of aryl phosphate esters, it is primarily recognized for its

excellent anti-wear (AW) and mild extreme pressure (EP) properties.[1] These additives are

crucial in applications where machinery operates under boundary lubrication conditions, where

the lubricating film is not thick enough to prevent metal-to-metal contact of surface asperities.[2]

Under such high-pressure and high-temperature conditions, di-p-tolyl phosphate reacts with

the metallic surfaces to form a protective, low-shear-strength film that minimizes friction and

prevents catastrophic wear.[3][4] This document provides a detailed overview of its properties,

mechanism of action, and protocols for its evaluation.

Physicochemical Properties
Di-p-tolyl phosphate is a white crystalline solid or a colorless to pale yellow transparent liquid,

depending on its purity and isomeric composition.[1][5] It is readily soluble in organic solvents

and hydrocarbon base oils but has low solubility in water.[1][3]
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Property Value Reference

Chemical Name Di-p-tolyl phosphate [6]

CAS Number 843-24-3 [6]

Molecular Formula C₁₄H₁₅O₄P [1]

Molecular Weight 278.24 g/mol [6]

Appearance White to Off-White Solid [6]

Solubility

Soluble in organic solvents

(e.g., toluene, ethers); Low

solubility in water.

[1][3]

Mechanism of Action as an Anti-Wear Additive
The primary function of di-p-tolyl phosphate as an anti-wear additive is its ability to form a

protective tribochemical film on ferrous metal surfaces. This process is initiated by the high

temperatures and pressures generated at the contact points between moving surfaces.[4] The

mechanism can be summarized in the following steps:

Adsorption: The polar phosphate ester molecules adsorb onto the metal oxide layer of the

bearing surfaces.[4]

Tribochemical Reaction: Under the intense frictional heat and pressure at asperity contacts,

the di-p-tolyl phosphate molecule undergoes decomposition. This thermal degradation

typically involves the scission of the P-O-Aryl bond.[4][7]

Film Formation: The reactive decomposition products, primarily phosphate species, react

with the iron or iron oxide on the steel surface. This reaction forms a durable, amorphous,

glassy film composed of iron polyphosphates.[4][8][9]

Surface Protection: This newly formed tribofilm acts as a sacrificial layer. It is easily sheared,

preventing direct metal-to-metal contact, reducing the coefficient of friction, and significantly

minimizing adhesive wear.[2][10]
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Overall Evaluation Workflow
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5. Data Correlation & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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